
A Comprehensive Technical Guide to the
Physical Properties of Pyridine Borane Complex

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyridine borane
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyridine borane complex (C₅H₈BN), also known as borane-pyridine complex, is a versatile

and widely utilized reagent in organic synthesis. Its stability, selectivity, and ease of handling

make it a valuable tool for a variety of chemical transformations, particularly as a mild reducing

agent.[1] This technical guide provides an in-depth overview of the core physical properties of

pyridine borane complex, supplemented with experimental protocols and key safety

information, to support its effective and safe use in research and development.

Core Physical and Chemical Properties
The physical characteristics of pyridine borane complex are well-documented, providing a

solid foundation for its application in various experimental setups. A summary of these

properties is presented below.
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Property Value References

Molecular Formula C₅H₈BN

Molecular Weight 92.93 g/mol [2]

Appearance
Colorless to light yellow or

clear yellow-green liquid
[2][3][4][5]

Melting Point 9-11 °C [1][2][3][4][6]

Boiling Point
102 °C at 0.4 torr (0.37505

mmHg)
[2][4][6]

Density 0.92 - 0.929 g/mL at 20-25 °C [2][6]

Refractive Index (n20/D) 1.53 - 1.532 [2][3][6]

Flash Point 21 °C (70 °F) [3][4][7]

Vapor Pressure 0.09 mmHg [8]

Solubility Profile
Pyridine borane complex exhibits a broad solubility profile, making it compatible with a range

of common organic solvents.

Solvent Solubility References

Methanol Very Soluble [6]

Tetrahydrofuran (THF) Very Soluble [6]

Toluene Very Soluble [6]

Dichloromethane Very Soluble [6][9]

Water Soluble, reacts slowly [4][6][10][11]

Diethyl Ether Soluble [6]

Hexane Insoluble [6]
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of pyridine borane
complex.

Spectrum Key Features References

¹H NMR Spectra available for review. [12]

¹³C NMR
δ (ppm): 147.1, 139.1, 125.3

(in CDCl₃)
[13]

¹¹B NMR
δ (ppm): -12.57 (quartet, J =

97.6 Hz in CDCl₃)
[13]

IR Spectroscopy Spectra available for review. [14]

Raman Spectroscopy
Detailed analysis of vibrational

modes has been conducted.
[15]

Experimental Protocols
Synthesis of Pyridine Borane Complex
A common laboratory-scale synthesis of pyridine borane complex involves the reaction of

sodium borohydride with pyridine in the presence of a weak acid source, such as water.[16]

Materials:

Sodium borohydride (NaBH₄)

Pyridine

Ethyl acetate

Water

Round-bottom flask

Magnetic stir bar
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Syringe

Separatory funnel

Sodium sulfate

Procedure:

Charge a 200 mL round-bottom flask with sodium borohydride (7.566 g, 0.2 mole) and a

magnetic stir bar.[16]

Add 100 mL of ethyl acetate to the flask.[16]

With vigorous stirring, add pyridine (8.05 mL, 0.1 mole) to the mixture using a syringe.[16]

Slowly add 15 mL of water in three separate intervals.[16]

Allow the reaction to stir for 20 hours at room temperature.[16]

After completion, transfer the reaction mixture to a 500 mL separatory funnel using an

additional 100 mL of ethyl acetate and 50 mL of water.[16]

Wash the organic layer with a cold 3M sodium hydroxide solution (2 x 10 mL), followed by a

3M HCl solution (2 x 10 mL).[16]

Dry the separated organic layer with sodium sulfate, filter, and concentrate under reduced

pressure to yield the product.[16]

Determination of Melting Point
The melting point of pyridine borane complex can be determined using a standard melting

point apparatus.

Materials:

Pyridine borane complex sample

Capillary tubes
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Melting point apparatus

Procedure:

Ensure the melting point apparatus is calibrated.

Load a small amount of the pyridine borane complex into a capillary tube.

Place the capillary tube in the melting point apparatus.

Heat the sample at a controlled rate.

Record the temperature at which the sample begins to melt and the temperature at which it

is completely molten. The literature value is 9-11 °C.[1]

Visualizing Reaction Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of

pyridine borane complex, as described in the experimental protocol.
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Workflow for Pyridine Borane Complex Synthesis

Reactants: Sodium Borohydride, Pyridine, Ethyl Acetate, Water

Reaction at Room Temperature (20 hours)

Mixing

Workup: Extraction with Ethyl Acetate and Water

Quenching

Washing with NaOH and HCl solutions

Purification

Drying with Sodium Sulfate

Removal of Water

Filtration and Concentration

Isolation

Final Product: Pyridine Borane Complex

Yields Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b106804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

